Cas no 2361703-31-1 (5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 2361703-31-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6200897
• PubChem ID: 145867684
• Update Time: 2025-11-03

5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2361703-31-1
• EN300-7436545
• 5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid

• Inchi： 1S/C11H13NO3/c1-6-10(11(13)14)8-5-7(15-2)3-4-9(8)12-6/h3-6,10,12H,1-2H3,(H,13,14)
• InChI Key： GNYANQLPCVGUMS-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2NC1C)OC)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid

Comprehensive Analysis of 5-Methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2361703-31-1)

5-Methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2361703-31-1) is a structurally unique indole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of dihydroindole carboxylic acids, which are known for their versatile applications in drug discovery and organic synthesis. The presence of a methoxy group at the 5-position and a methyl group at the 2-position enhances its potential as a building block for bioactive molecules.

Recent studies highlight the growing interest in indole derivatives due to their role in modulating biological pathways. Researchers are particularly focused on the structure-activity relationship (SAR) of compounds like 5-Methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid, as it may offer insights into designing novel therapeutics for neurological and inflammatory conditions. The compound's carboxylic acid moiety further expands its utility in medicinal chemistry, enabling facile derivatization.

From a synthetic perspective, CAS No. 2361703-31-1 is often explored for its chiral center at the 3-position, which is critical for enantioselective synthesis. This feature aligns with the pharmaceutical industry's demand for stereochemically pure intermediates. Additionally, the compound's stability under physiological conditions makes it a candidate for prodrug development, a trending topic in drug delivery optimization.

Environmental and sustainability concerns have also driven innovations in the synthesis of dihydroindole derivatives. Green chemistry approaches, such as catalytic hydrogenation or enzymatic methods, are being applied to produce 5-Methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid with minimal waste. This aligns with the broader shift toward eco-friendly synthetic routes in fine chemical manufacturing.

Analytical characterization of CAS No. 2361703-31-1 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise identification and purity assessment, addressing the stringent quality standards required for research and industrial applications. The compound's UV-Vis absorption properties are also studied for potential applications in photodynamic therapy or fluorescence labeling.

In summary, 5-Methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid represents a multifaceted compound with promising applications across drug development, material science, and sustainable chemistry. Its structural features and functional groups continue to inspire innovative research, making it a subject of enduring scientific interest.